![molecular formula C19H18O5S B2735727 8-ethoxy-3-[(4-ethylphenyl)sulfonyl]-2H-chromen-2-one CAS No. 1923108-04-6](/img/structure/B2735727.png)
8-ethoxy-3-[(4-ethylphenyl)sulfonyl]-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Catalytic Efficiency and Synthesis Applications
One study detailed the use of a novel catalyst in the preparation of ethyl 2-amino-5,10-dihydro-5,10-dioxo-4-phenyl-4H benzo[g]chromene-3-carboxylates, showcasing the catalyst's reusability and efficiency in producing a wide range of products with excellent yields, highlighting the environmental friendliness of this method (Safaei‐Ghomi et al., 2017).
Radiosynthesis for Medical Imaging
Another study focuses on the radiosynthesis of novel PI3K inhibitors for potential use in medical imaging, demonstrating the feasibility of the synthesis method for producing high-purity and stable compounds (Liu et al., 2017).
Antibacterial Activity
Research on synthesized new derivatives of 4-hydroxy-chromen-2-one, including studies on their antibacterial effects, suggests significant bacteriostatic and bactericidal activity, underscoring the potential for these compounds in developing new antibacterial agents (Behrami & Dobroshi, 2019).
Novel Compound Synthesis
Studies have also reported on the synthesis of new compounds with potential applications in drug development and material science, such as the development of novel 2-amino-3-phenyl (or alkyl) sulfonyl-4H-chromenes, highlighting the diversity-oriented synthesis approach for medicinally privileged compounds (Pandit et al., 2016).
Antitumor Agent Development
There is research on the preparation of analogues of S14161, a small chemical compound identified as a PI3K inhibitor, leading to the discovery of more potent antitumor agents, demonstrating the potential of 8-ethoxy-3-[(4-ethylphenyl)sulfonyl]-2H-chromen-2-one derivatives in cancer treatment (Yin et al., 2013).
properties
IUPAC Name |
8-ethoxy-3-(4-ethylphenyl)sulfonylchromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18O5S/c1-3-13-8-10-15(11-9-13)25(21,22)17-12-14-6-5-7-16(23-4-2)18(14)24-19(17)20/h5-12H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYOZBINRVSVOBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)C2=CC3=C(C(=CC=C3)OCC)OC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-ethoxy-3-[(4-ethylphenyl)sulfonyl]-2H-chromen-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.